Cas no 2219408-05-4 (2-azaspiro5.7tridecane-1,4-dione)
2-azaspiro5.7tridecane-1,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-azaspiro5.7tridecane-1,4-dione
- 2219408-05-4
- EN300-1708194
- 2-azaspiro[5.7]tridecane-1,4-dione
-
- Inchi: 1S/C12H19NO2/c14-10-8-12(11(15)13-9-10)6-4-2-1-3-5-7-12/h1-9H2,(H,13,15)
- InChI Key: QPRFBBJTJGKUQH-UHFFFAOYSA-N
- SMILES: O=C1C2(CC(CN1)=O)CCCCCCC2
Computed Properties
- Exact Mass: 209.141578849g/mol
- Monoisotopic Mass: 209.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.2Ų
2-azaspiro5.7tridecane-1,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1708194-0.05g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 0.05g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1708194-0.1g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 0.1g |
$1332.0 | 2023-09-20 | ||
| Enamine | EN300-1708194-0.25g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 0.25g |
$1393.0 | 2023-09-20 | ||
| Enamine | EN300-1708194-0.5g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 0.5g |
$1453.0 | 2023-09-20 | ||
| Enamine | EN300-1708194-1.0g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 1g |
$1515.0 | 2023-06-04 | ||
| Enamine | EN300-1708194-2.5g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 2.5g |
$2969.0 | 2023-09-20 | ||
| Enamine | EN300-1708194-5.0g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 5g |
$4391.0 | 2023-06-04 | ||
| Enamine | EN300-1708194-10.0g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 10g |
$6512.0 | 2023-06-04 | ||
| Enamine | EN300-1708194-1g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 1g |
$1515.0 | 2023-09-20 | ||
| Enamine | EN300-1708194-5g |
2-azaspiro[5.7]tridecane-1,4-dione |
2219408-05-4 | 5g |
$4391.0 | 2023-09-20 |
2-azaspiro5.7tridecane-1,4-dione Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-azaspiro5.7tridecane-1,4-dione
Introduction to 2-azaspiro[5.7]tridecane-1,4-dione (CAS No: 2219408-05-4)
2-azaspiro[5.7]tridecane-1,4-dione, identified by the Chemical Abstracts Service Number (CAS No) 2219408-05-4, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic lactam derivative features a spirocyclic framework composed of an azacycloheptane ring fused with a cyclohexanone moiety, making it a promising scaffold for the development of novel bioactive molecules.
The molecular structure of 2-azaspiro[5.7]tridecane-1,4-dione exhibits a high degree of conformational flexibility, which is attributed to the presence of both rigid and flexible bonds within its spirocyclic core. This structural feature allows for diverse interactions with biological targets, making it an attractive candidate for drug discovery efforts. The compound’s dual functionality, incorporating both an azacycloheptane and a diketone moiety, provides multiple sites for chemical modification and derivatization, enabling the synthesis of structurally diverse analogs with tailored pharmacological properties.
In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological receptors. The spirocyclic core of 2-azaspiro[5.7]tridecane-1,4-dione has been investigated for its ability to mimic natural product scaffolds, which are often privileged structures in drug development. The azacycloheptane ring, in particular, is known for its ability to adopt multiple conformations that can optimize interactions with protein targets, such as enzymes and receptors involved in metabolic pathways.
One of the most compelling aspects of 2-azaspiro[5.7]tridecane-1,4-dione is its potential as a lead compound for the development of therapeutic agents targeting neurological disorders. Preliminary studies have suggested that this compound may interact with neurotransmitter receptors and ion channels, making it a candidate for further investigation in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The diketone moiety, which is present in the molecule, has also been explored for its ability to act as a pharmacophore in drug design, contributing to the compound’s bioactivity.
The synthesis of 2-azaspiro[5.7]tridecane-1,4-dione represents a significant achievement in organic chemistry due to the complexity of its spirocyclic framework. Traditional synthetic approaches have involved multi-step sequences that require precise control over reaction conditions to achieve high yields and enantiopurity. Recent advancements in catalytic methods have enabled more efficient synthetic routes, making it feasible to produce this compound on a larger scale for research purposes.
From a medicinal chemistry perspective, the structural features of 2-azaspiro[5.7]tridecane-1,4-dione make it an excellent starting point for structure-based drug design. Computational modeling studies have been employed to understand how this compound interacts with biological targets at the molecular level. These studies have provided valuable insights into the binding modes and key interactions that contribute to its bioactivity, guiding the design of more potent derivatives.
The pharmacological profile of 2-azaspiro[5.7]tridecane-1,4-dione has been further explored through in vitro and in vivo experiments. Initial pharmacokinetic studies have indicated that this compound exhibits reasonable oral bioavailability and metabolic stability, suggesting its potential as a viable drug candidate. Additionally, preclinical trials have shown promising results in animal models of neurological disorders, reinforcing its therapeutic relevance.
The versatility of 2-azaspiro[5.7]tridecane-1,4-dione as a chemical scaffold has also led to investigations into its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological properties by introducing various functional groups or substituents at strategic positions within its structure.
In conclusion,2-azaspiro[5.7]tridecane-1,4-dione (CAS No: 2219408-05-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its spirocyclic framework provides multiple opportunities for chemical modification and drug design,making it a valuable tool for researchers seeking to develop new therapeutic agents targeting neurological disorders and other diseases.
2219408-05-4 (2-azaspiro5.7tridecane-1,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)